Cas no 2171589-08-3 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-4-carboxylic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-4-carboxylic acid
• CAS No: 2171589-08-3
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6448125
• PubChem ID: 165804687
• Update Time: 2025-05-22

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-4-carboxylic acid
• EN300-1509909
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]methyl}oxane-4-carboxylic acid
• 2171589-08-3

• Inchi： 1S/C26H30N2O7/c1-33-15-22(23(29)27-16-26(24(30)31)10-12-34-13-11-26)28-25(32)35-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,21-22H,10-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： ZDPYLLRKFJBTOQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CNC(C(COC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-4-carboxylic acid

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2171589-08-3, known as 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and a cyclic oxane framework. The Fmoc group is particularly significant as it is widely used in peptide synthesis due to its excellent protecting properties and ease of removal under specific conditions.

Recent studies have highlighted the potential of this compound in drug delivery systems. The oxane ring in its structure provides a rigid framework that can be exploited for encapsulating bioactive molecules. Researchers have demonstrated that this compound can serve as a versatile scaffold for designing stimuli-responsive drug carriers, which can release their cargo in response to environmental changes such as pH or temperature. This property makes it a promising candidate for targeted drug delivery applications, particularly in cancer therapy where controlled release of chemotherapeutic agents is crucial.

The synthesis of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-4-carboxylic acid involves a multi-step process that combines advanced techniques such as ring-opening reactions and peptide coupling. The incorporation of the Fmoc group ensures that the intermediate products are stable during the synthesis, which is essential for achieving high yields and purity. The methoxy substituent further enhances the molecule's solubility and bioavailability, making it more suitable for biological applications.

In addition to its role in drug delivery, this compound has also been explored for its potential in materials science. The oxane ring provides mechanical stability, while the Fmoc group introduces functional groups that can be modified for specific applications. For instance, researchers have investigated its use as a building block for creating self-healing polymers, which can autonomously repair damage caused by mechanical stress. This innovation could revolutionize industries such as aerospace and electronics, where materials with exceptional durability are highly sought after.

The methoxy substituent in the molecule plays a critical role in modulating its electronic properties. Recent computational studies have revealed that this substituent significantly influences the molecule's reactivity towards nucleophilic attacks, making it an ideal candidate for enzymatic catalysis. This finding opens new avenues for using this compound in biocatalytic processes, which are increasingly being adopted in green chemistry initiatives.

Furthermore, the fluorenylmethoxycarbonyl (Fmoc) group has been shown to exhibit photoprotective properties. This characteristic has led to its exploration in sunscreen formulations where it can act as an efficient UV filter. The combination of this property with the molecule's other functional groups makes it a versatile ingredient in cosmetic and dermatological products.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidomethyl}oxane-4-carboxylic acid (CAS No. 2171589-08-3) is a multifaceted compound with applications spanning drug delivery, materials science, and cosmetics. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new potentials of this compound, it is poised to play an increasingly important role in advancing modern science and technology.